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Compound Name: 3-Methylsulfolane

Cat. No.: B1582511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylsulfolane, a derivative of sulfolane, is a polar aprotic solvent with a unique

combination of properties that make it a valuable component in various chemical processes. Its

high thermal stability, polarity, and resistance to oxidation have led to its use in applications

ranging from extractive distillation in the petrochemical industry to a co-solvent in high-

performance lithium-ion batteries. This technical guide provides a comprehensive overview of

the core physicochemical properties of 3-Methylsulfolane, detailed experimental protocols for

their determination, and visualizations of its key applications.

Core Physicochemical Properties
The fundamental physical and chemical characteristics of 3-Methylsulfolane are summarized

in the tables below. This data has been compiled from various chemical databases and

suppliers.
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂S [1][2]

Molecular Weight 134.20 g/mol [1][2]

Appearance Colorless to light yellow liquid [1]

Density 1.20 g/mL at 20 °C [1]

Melting Point 0.5 °C [1]

Boiling Point 104 °C at 3 mmHg [1]

Flash Point 154.4 °C [1]

Refractive Index 1.4750 to 1.4790 at 20 °C [1]

Vapor Pressure 0.885 Pa at 25 °C [1]

Solubility and Partitioning Properties
Property Value Reference(s)

Water Solubility 1000 g/L at 20 °C [1]

LogP (Octanol-Water Partition

Coefficient)
-0.4 at 20 °C [1]

Experimental Protocols
This section outlines detailed methodologies for the experimental determination of the key

physicochemical properties of 3-Methylsulfolane.

Synthesis of 3-Methylsulfolane
While specific industrial synthesis routes are proprietary, a general laboratory-scale synthesis

can be adapted from procedures for related sulfolane compounds. A common method involves

the reaction of isoprene with sulfur dioxide to form 3-methyl-3-sulfolene, followed by

hydrogenation to yield 3-Methylsulfolane.

Materials:
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Isoprene

Sulfur dioxide (liquefied)

Raney nickel catalyst

Hydrogen gas

Suitable reaction vessel (e.g., Parr reactor)

Solvent (e.g., ethanol)

Procedure:

Cycloaddition: In a high-pressure reactor, cooled to a low temperature (e.g., -10 °C), a

mixture of isoprene and an excess of liquefied sulfur dioxide is stirred. The reaction is

allowed to proceed, and the temperature is gradually raised to room temperature. The

progress of the reaction can be monitored by spectroscopic methods (e.g., NMR).

Isolation of 3-methyl-3-sulfolene: After the reaction is complete, the excess sulfur dioxide is

carefully evaporated. The resulting crude 3-methyl-3-sulfolene can be purified by distillation

under reduced pressure.

Hydrogenation: The purified 3-methyl-3-sulfolene is dissolved in a suitable solvent such as

ethanol in a hydrogenation apparatus. A catalytic amount of Raney nickel is added.

The mixture is then subjected to hydrogenation with hydrogen gas at elevated pressure and

temperature. The reaction progress is monitored by the uptake of hydrogen.

Work-up and Purification: Once the hydrogenation is complete, the catalyst is filtered off. The

solvent is removed by distillation. The resulting crude 3-Methylsulfolane is then purified by

vacuum distillation.[3] Further purification can be achieved by recrystallization from a suitable

solvent like diethyl ether at low temperatures.[3]

Determination of Physicochemical Properties
The following are generalized protocols that can be adapted for the precise measurement of 3-
Methylsulfolane's properties.
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1. Density Measurement:

A calibrated pycnometer or a digital density meter is used.

The instrument is first calibrated with deionized water of a known temperature and density.

The sample of 3-Methylsulfolane is then introduced into the instrument, and the density is

measured at a controlled temperature (e.g., 20 °C).

2. Boiling Point Determination (under vacuum):

A micro-boiling point apparatus or a distillation setup equipped with a vacuum pump and a

manometer is used.

A small amount of 3-Methylsulfolane is placed in a distillation flask with a boiling chip.

The system is evacuated to the desired pressure (e.g., 3 mmHg).

The sample is heated slowly until a steady stream of condensate is observed on the

thermometer bulb.

The temperature at which the liquid and vapor are in equilibrium is recorded as the boiling

point at that specific pressure.

3. Melting Point Determination:

A capillary melting point apparatus is utilized.

A small, dry sample of solidified 3-Methylsulfolane is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a slow, controlled rate.

The temperature range from the first appearance of liquid to the complete melting of the solid

is recorded as the melting point range.

4. Water Solubility Determination:
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The shake-flask method is commonly employed.

An excess amount of 3-Methylsulfolane is added to a known volume of deionized water in a

sealed flask.

The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach

equilibrium (typically 24-48 hours).

The mixture is then allowed to stand to separate the phases.

A sample of the aqueous phase is carefully removed and analyzed by a suitable analytical

technique, such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC), to determine the concentration of dissolved 3-Methylsulfolane.

5. Vapor Pressure Measurement:

A static or dynamic method can be used.

In the static method, a sample of 3-Methylsulfolane is placed in a thermostatted container

connected to a pressure sensor. The system is evacuated, and the pressure of the vapor in

equilibrium with the liquid is measured at different temperatures.

In the dynamic method, the boiling point of the liquid is measured at different controlled

pressures.

6. Refractive Index Measurement:

A calibrated refractometer (e.g., an Abbe refractometer) is used.

A few drops of 3-Methylsulfolane are placed on the prism of the refractometer.

The measurement is taken at a controlled temperature (e.g., 20 °C) and a specific

wavelength of light (typically the sodium D-line, 589 nm).

Applications and Visualizations
3-Methylsulfolane's unique properties lend it to several key industrial applications. The

following sections describe these applications and provide visualizations of the underlying

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/product/b1582511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


processes.

Extractive Distillation
3-Methylsulfolane is utilized as a solvent in extractive distillation to separate components with

close boiling points, a common challenge in the petrochemical industry.[4] For example, it can

be used to separate aromatic from aliphatic hydrocarbons. The solvent selectively increases

the volatility of the aliphatic components, allowing them to be distilled off, while retaining the

aromatic components.
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Caption: Workflow of extractive distillation using 3-Methylsulfolane.

Lithium-Ion Battery Electrolytes
In the field of energy storage, 3-Methylsulfolane is explored as a co-solvent in electrolytes for

lithium-ion batteries.[5][6] Its high dielectric constant, good thermal stability, and wide
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electrochemical window can enhance the safety and performance of batteries, particularly

those operating at high voltages. It helps in the dissolution of lithium salts and can contribute to

the formation of a stable solid-electrolyte interphase (SEI) on the anode.
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Caption: Role of 3-Methylsulfolane in a Li-ion battery electrolyte.

Conclusion
3-Methylsulfolane is a versatile solvent with a compelling set of physicochemical properties

that are advantageous for various industrial and research applications. Its high boiling point,

thermal stability, and polarity make it an excellent choice for processes requiring a robust and

selective solvent. The detailed experimental protocols provided in this guide offer a foundation

for the accurate characterization of this compound, while the visualized workflows for its key

applications in extractive distillation and lithium-ion batteries highlight its practical utility. As
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research continues, particularly in the area of energy storage, the unique characteristics of 3-
Methylsulfolane are likely to lead to further innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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